Cas no 1369340-35-1 ()
structure
Product Name:
CAS No:1369340-35-1
MF:C6H5N3S
MW:151.188998937607
CID:6646899
PubChem ID:96636020
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C6H5N3S/c7-5-1-4-2-8-3-9-6(4)10-5/h1-3H,7H2
- InChI Key： LFMDPSXLCLROAA-UHFFFAOYSA-N
- SMILES： S1C(=CC2=CN=CN=C12)N
Computed Properties
- Exact Mass: 151.02041835g/mol
- Monoisotopic Mass: 151.02041835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 80Ų
Pricemore >>
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